Cas no 2228313-05-9 (3-(2-fluoroethyl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: 3-(2-fluoroethyl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2228313-05-9
• MF: C₈H₁₆FN
• MW: 145.217745780945
• CID: 6190181
• PubChem ID: 165615453
• Update Time: 2025-06-21

3-(2-fluoroethyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoroethyl)-2,2-dimethylcyclopropylmethanamine
• [3-(2-fluoroethyl)-2,2-dimethylcyclopropyl]methanamine
• 2228313-05-9
• EN300-1805167

• Inchi： 1S/C8H16FN/c1-8(2)6(3-4-9)7(8)5-10/h6-7H,3-5,10H2,1-2H3
• InChI Key： CRYHCLZTJKCOTC-UHFFFAOYSA-N
• SMILES： FCCC1C(CN)C1(C)C

Computed Properties

• Exact Mass: 145.126677677g/mol
• Monoisotopic Mass: 145.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2-fluoroethyl)-2,2-dimethylcyclopropylmethanamine

Introduction to 3-(2-Fluoroethyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2228313-05-9)

3-(2-Fluoroethyl)-2,2-dimethylcyclopropylmethanamine, with the CAS number 2228313-05-9, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of amines and features a unique structural arrangement that includes a cyclopropyl ring, a fluoroethyl group, and a dimethyl substitution. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various applications in drug discovery and development.

The cyclopropyl ring is known for its high reactivity due to the strain inherent in the three-membered ring. This strain can influence the compound's reactivity and stability, which are crucial factors in drug design. The fluoroethyl group, on the other hand, introduces additional complexity and can affect the compound's lipophilicity, metabolic stability, and binding affinity to biological targets. The dimethyl substitution further enhances the stability and lipophilicity of the molecule, contributing to its overall pharmacokinetic profile.

Recent studies have explored the potential of 3-(2-Fluoroethyl)-2,2-dimethylcyclopropylmethanamine in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can modulate specific neurotransmitter systems, such as the serotonin and dopamine pathways, which are implicated in conditions like depression, anxiety, and Parkinson's disease. The ability to fine-tune these pathways with high selectivity and potency makes 3-(2-Fluoroethyl)-2,2-dimethylcyclopropylmethanamine an attractive candidate for further investigation.

In addition to its potential in neurological disorders, 3-(2-Fluoroethyl)-2,2-dimethylcyclopropylmethanamine has also been studied for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and inflammatory bowel disease. Preclinical studies have demonstrated that this compound can inhibit pro-inflammatory cytokines and reduce inflammation in animal models. These findings suggest that 3-(2-Fluoroethyl)-2,2-dimethylcyclopropylmethanamine may have therapeutic potential in managing inflammatory conditions.

The pharmacokinetic properties of 3-(2-Fluoroethyl)-2,2-dimethylcyclopropylmethanamine have been extensively characterized. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed following oral administration and has good bioavailability. It also demonstrates low plasma protein binding and a moderate volume of distribution, indicating that it can effectively reach target tissues. Metabolism studies have revealed that 3-(2-Fluoroethyl)-2,2-dimethylcyclopropylmethanamine is primarily metabolized by cytochrome P450 enzymes, with major metabolites being identified and characterized.

Toxicology assessments have been conducted to evaluate the safety profile of 3-(2-Fluoroethyl)-2,2-dimethylcyclopropylmethanamine. These studies have shown that it has a favorable safety margin with no significant adverse effects observed at therapeutic doses. However, as with any new compound, further long-term safety studies are necessary to ensure its safety for human use.

Clinical trials are currently underway to assess the efficacy and safety of 3-(2-Fluoroethyl)-2,2-dimethylcyclopropylmethanamine in human subjects. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit in targeted patient populations. These trials are crucial for advancing our understanding of the compound's potential as a therapeutic agent.

In conclusion, 3-(2-Fluoroethyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2228313-05-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in various therapeutic areas. Ongoing research and clinical trials will continue to elucidate its full potential as a novel therapeutic agent.